Cas no 366822-71-1 (4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-)

4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo- structure
366822-71-1 structure
Product name:4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-
CAS No:366822-71-1
MF:C27H27N3O3S
MW:473.586585283279
CID:297486

4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-
    • 4,6(1H,5H)-Pyrimidinedione, 5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-
    • Inchi: 1S/C27H27N3O3S/c1-5-28(6-2)24-15-14-22(33-24)17-23-25(31)29(20-10-8-7-9-11-20)27(34)30(26(23)32)21-13-12-18(3)19(4)16-21/h7-17H,5-6H2,1-4H3/b23-17-
    • InChI Key: QSKOWEAUWYARPW-QJOMJCCJSA-N
    • SMILES: C1(=S)N(C2=CC=C(C)C(C)=C2)C(=O)/C(=C\C2=CC=C(N(CC)CC)O2)/C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 473.177
  • Monoisotopic Mass: 473.177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 805
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

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